Cas no 899931-58-9 (2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 899931-58-9
• MF: C₂₂H₂₂BrN₃OS
• MW: 456.398582935333
• CID: 6553962
• PubChem ID: 22428846
• Update Time: 2025-05-19

2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• 2-{[3-(4-BROMOPHENYL)-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL]SULFANYL}-N-(4-METHYLPHENYL)ACETAMIDE
• F3168-0720
• 2-((3-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)-N-(p-tolyl)acetamide
• 2-[[2-(4-bromophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• 899931-58-9
• AKOS001793282

• Inchi： 1S/C22H22BrN3OS/c1-15-4-10-18(11-5-15)24-19(27)14-28-21-20(16-6-8-17(23)9-7-16)25-22(26-21)12-2-3-13-22/h4-11H,2-3,12-14H2,1H3,(H,24,27)
• InChI Key： XEWFQMJOTRJDNQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=NC2(CCCC2)N=1)SCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 455.06670g/mol
• Monoisotopic Mass: 455.06670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide

Introduction to 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide and Its Significance in Modern Chemical Research

The compound with the CAS number 899931-58-9, specifically named as 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This intricate structure, characterized by its spirocyclic framework and sulfanyl substituents, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.

At the heart of this compound lies a spirocyclic system, which is a key feature that contributes to its unique chemical properties. Spirocycles are known for their rigid three-dimensional structures, which can be advantageous in designing molecules with specific binding affinities. The presence of a diazaspiro framework in this compound adds an extra layer of complexity, making it a promising candidate for further investigation.

The sulfanyl group attached to the spirocycle introduces polarity and reactivity to the molecule, which can be exploited in various chemical reactions. This feature makes the compound a versatile intermediate in synthesizing more complex molecules. Additionally, the 4-bromophenyl substituent provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The acetamide moiety at the other end of the molecule contributes to its solubility and stability, making it easier to handle in laboratory settings. The combination of these structural elements results in a compound that is both structurally unique and functionally intriguing.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacological agents. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The diazaspiro scaffold, in particular, has been extensively studied for its ability to mimic natural products and bioactive molecules.

One of the most exciting aspects of this compound is its potential as a drug lead. The structural features of 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide make it an excellent candidate for further optimization through structure-activity relationship (SAR) studies. By modifying specific parts of the molecule, researchers can fine-tune its biological activity to target specific diseases more effectively.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Techniques such as molecular docking and quantum mechanical calculations have allowed scientists to predict how this molecule might interact with biological targets. These computational methods have significantly accelerated the drug discovery process by providing insights into the molecular interactions that are not easily obtained through experimental methods alone.

The pharmaceutical industry has been particularly interested in spirocyclic compounds due to their unique chemical properties and potential therapeutic benefits. Companies are investing heavily in research aimed at discovering new drugs based on these structures. The compound with CAS number 899931-58-9 is no exception and is being actively investigated for its potential as a next-generation therapeutic agent.

In addition to its pharmaceutical applications, this compound has also shown promise in other areas of chemical research. For instance, it can serve as a valuable intermediate in synthesizing more complex molecules with specialized functions. Its structural complexity makes it an attractive candidate for exploring new synthetic pathways and methodologies.

The development of new synthetic techniques has been instrumental in advancing the study of complex molecules like this one. Researchers are continuously exploring innovative methods to streamline the synthesis process while maintaining high yields and purity. These advancements have made it possible to produce large quantities of these compounds for further study and commercialization.

The role of medicinal chemists has become increasingly important in this context. These scientists are at the forefront of discovering new drugs by designing and synthesizing novel molecules like 2-{3-(4-bromophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide. Their work involves not only creating new molecules but also understanding how they interact with biological systems at a molecular level.

Collaborations between academic institutions and pharmaceutical companies have been crucial in driving innovation in this field. These partnerships allow researchers to share resources and expertise, leading to faster breakthroughs and more effective drug candidates. The compound with CAS number 899931-58-9 is a testament to the power of such collaborations.

Looking ahead, the future of this compound looks promising as more research is conducted into its potential applications. As computational methods continue to improve and synthetic techniques become more efficient, we can expect to see even more exciting developments in this area.